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Compound of Interest

Compound Name: MSL-7

Cat. No.: B2807567 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
MSL-7 is a potent autophagy enhancer that has demonstrated potential as a therapeutic agent

for metabolic disorders. It functions by activating calcineurin, which in turn dephosphorylates

and promotes the nuclear translocation of Transcription Factor EB (TFEB), a master regulator

of lysosomal biogenesis and autophagy. Proper dissolution and storage of MSL-7 are critical

for maintaining its biological activity and ensuring experimental reproducibility. These

application notes provide a detailed protocol for the dissolution and storage of MSL-7, along

with a summary of its physicochemical properties and a diagram of its signaling pathway.

Physicochemical Properties of MSL-7
MSL-7, with the chemical name 2-(2-Chlorophenyl)-5-methoxy-4-(phenylsulfonyl)oxazole,

possesses the following properties:
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Property Value Reference

Molecular Formula C₁₆H₁₂ClNO₄S [1]

Molecular Weight 349.79 g/mol [1]

CAS Number 2172949-70-9 [1][2]

Appearance White solid [3]

Purity ≥99% [1]

Solubility
Soluble in DMSO (6.7 mg/mL;

19.2 mM)
[3]

InChI Key

InChI=1S/C16H12ClNO4S/c1-

21-14-10-18-16(12-8-6-5-7-

11(12)17)22-

15(14)23(19,20)13-4-2-3-9-13

Signaling Pathway of MSL-7
MSL-7 enhances autophagy through the activation of the calcineurin-TFEB signaling pathway.

The diagram below illustrates the proposed mechanism of action.
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Start: MSL-7 Powder

Weigh MSL-7

Add DMSO

Vortex/Sonicate to Dissolve

Prepare Stock Solution
(e.g., 10 mM in DMSO)

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

Thaw a Single Aliquot

Dilute in Cell Culture Medium
(to final working concentration)

Treat Cells

Perform Assay

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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